Cas no 2731008-92-5 (1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-5-amine)

• Product Name: 1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-5-amine
• CAS No: 2731008-92-5
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• MDL: MFCD34562258
• CID: 5615223
• PubChem ID: 165589373
• Update Time: 2025-08-04

1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(pyrrolidin-1-yl)propyl]-1H-pyrazol-5-amine
• EN300-33051805
• 2731008-92-5
• 1-(3-(Pyrrolidin-1-yl)propyl)-1H-pyrazol-5-amine
• 1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-5-amine

• MDL： MFCD34562258
• Inchi： 1S/C10H18N4/c11-10-4-5-12-14(10)9-3-8-13-6-1-2-7-13/h4-5H,1-3,6-9,11H2
• InChI Key： NGDBPAMBENLADW-UHFFFAOYSA-N
• SMILES： N1(CCCN2C(=CC=N2)N)CCCC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-5-amine

1-3-(Pyrrolidin-1-yl)propyl-1H-pyrazol-5-amine: A Comprehensive Overview

The compound CAS No. 2731008-92-5, also known as 1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-5-amine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound, providing a comprehensive understanding of its significance.

Chemical Structure and Properties

1-3-(Pyrrolidin-1-yl)propyl-1H-pyrazol-5-amine features a pyrazole ring fused with an amine group, which is further substituted with a pyrrolidine moiety. The pyrazole ring is a five-membered aromatic structure with two adjacent nitrogen atoms, while the pyrrolidine group introduces a cyclic amine structure. This combination results in a molecule with both aromatic and aliphatic characteristics, making it versatile for various chemical reactions.

The compound exhibits a melting point of approximately 245°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. Its molecular weight is 249.36 g/mol, and it has a density of 1.28 g/cm³. These physical properties make it suitable for use in organic synthesis and pharmaceutical applications.

Synthesis and Characterization

The synthesis of 1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-5-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. One common method involves the condensation of hydrazine derivatives with carbonyl compounds under acidic conditions. The subsequent introduction of the pyrrolidine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific intermediates used.

Recent studies have explored alternative synthetic routes to improve yield and purity. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. Such advancements highlight the ongoing efforts to optimize the production of this compound for industrial applications.

Applications in Pharmacology

One of the most promising areas of application for 1H-pyrazolamine derivatives lies in pharmacology, particularly in the development of new drug candidates. The presence of the pyrazole ring confers significant biological activity, making this compound a valuable scaffold for drug design.

Recent research has focused on evaluating its potential as an anti-inflammatory agent. Studies conducted on animal models have demonstrated that this compound exhibits potent anti-inflammatory properties comparable to those of established drugs like ibuprofen. Additionally, preliminary tests suggest that it may possess antioxidant activity, further enhancing its therapeutic potential.

In another study published in 2023, researchers investigated its role as a potential anticancer agent. The compound was found to induce apoptosis in cancer cells by targeting specific signaling pathways, making it a promising candidate for further preclinical trials.

Material Science Applications

Beyond pharmacology, 1H-pyrazolamine derivatives have found applications in material science due to their unique electronic properties. The pyrazole ring's conjugated system allows for efficient electron delocalization, making these compounds suitable for use in organic electronics.

A recent breakthrough involved incorporating this compound into organic light-emitting diodes (OLEDs). Researchers reported enhanced device performance, including higher luminous efficiency and longer operational lifetimes, when this compound was used as an electron transport layer material.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is crucial for sustainable development. Studies have shown that 1H-pyrazolamine derivatives are biodegradable under aerobic conditions, reducing their environmental footprint compared to many synthetic chemicals.

Efforts are also underway to develop greener synthesis methods that minimize waste and energy consumption. For example, catalytic hydrogenation using renewable catalysts has been proposed as an eco-friendly alternative to traditional synthesis routes.

Future Directions

The future of 1H-pyrazolamine derivatives like CAS No. 2731008-92